Aquacobalamin

• Molecular Formula: C72H105CoN16O20PS-2
• Molecular Weight: 1636.7 g/mol
• InChI: InChI=1S/C62H90N13O14P.C10H17N3O6S.Co/c1-29-20-39-40(21-30(29)2)75(28-70-39)57-52(84)53(41(27-76)87-57)89-90(85,86)88-31(3)26-69-49(83)18-19-59(8)37(22-46(66)80)56-62(11)61(10,25-48(68)82)36(14-17-45(65)79)51(74-62)33(5)55-60(9,24-47(67)81)34(12-15-43(63)77)38(71-55)23-42-58(6,7)35(13-16-44(64)78)50(72-42)32(4)54(59)73-56;11-5(10(18)19)1-2-7(14)13-6(4-20)9(17)12-3-8(15)16;/h20-21,23,28,31,34-37,41,52-53,56-57,76,84H,12-19,22,24-27H2,1-11H3,(H15,63,64,65,66,67,68,69,71,72,73,74,77,78,79,80,81,82,83,85,86);5-6,20H,1-4,11H2,(H,12,17)(H,13,14)(H,15,16)(H,18,19);/p-2
• InChIKey: RUTKOEWIGKCXDX-UHFFFAOYSA-L

Aquacobalamin (H₂OCbl, vitamin B12a) is a naturally occurring cobalamin (vitamin B12) derivative in which a water molecule occupies the upper axial ligand position of the cobalt(III) ion, distinguishing it from cyanocobalamin (CNCbl, vitamin B12) with its cyanide ligand and hydroxocobalamin (HOCbl, vitamin B12b) with its hydroxyl ligand. At physiological pH, aquacobalamin exists in rapid equilibrium with hydroxocobalamin (pKa ≈ 7.8), and together these two forms constitute the HOCbl/H₂OCbl pair frequently discussed in biomedical literature.

Aquacobalamin (Vitamin B12a) Procurement Guide: Key Physicochemical and Biochemical Properties

Aquacobalamin (H₂OCbl, vitamin B12a) is a naturally occurring cobalamin (vitamin B12) derivative in which a water molecule occupies the upper axial ligand position of the cobalt(III) ion, distinguishing it from cyanocobalamin (CNCbl, vitamin B12) with its cyanide ligand and hydroxocobalamin (HOCbl, vitamin B12b) with its hydroxyl ligand [1]. At physiological pH, aquacobalamin exists in rapid equilibrium with hydroxocobalamin (pKa ≈ 7.8), and together these two forms constitute the HOCbl/H₂OCbl pair frequently discussed in biomedical literature [2]. Its axial water ligand is readily displaceable, conferring enhanced reactivity toward nucleophiles and biological ligands compared to cyanocobalamin, a property that underlies its distinct biochemical behavior and therapeutic potential [3].

1

Labile axial aquo ligand enables rapid ligand-exchange and nucleophilic reactivity

2

Time-sensitive cellular uptake and intracellular coenzyme synthesis assays

3

Direct synthetic precursor for nitrosylcobalamin (NO biochemistry)

4

Protein-binding studies and transport-protein interaction research

• [1] Fedosov, S. N.; Nexo, E.; Heegaard, C. W. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients 2024, 16(3), 378. View Source
• [2] Ahmad, I.; Qadeer, K.; Hafeez, A.; Zahid, S.; Sheraz, M. A.; Khattak, S. R. Effect of ascorbic acid on the photolysis of cyanocobalamin and aquocobalamin/hydroxocobalamin in aqueous solution: A kinetic study. J. Photochem. Photobiol. A 2017, 332, 92-100. View Source
• [3] Bauriedel, W. R.; Picken, J. C.; Underkofler, L. A. Reactions of Cyanocobalamin and Aquocobalamin with Proteins. Exp. Biol. Med. 1956, 91(3), 377-381. View Source

Why Aquacobalamin Cannot Be Substituted with Cyanocobalamin for Time-Sensitive or Ligand-Sensitive Applications

Although cyanocobalamin and aquocobalamin/hydroxocobalamin are both converted intracellularly to the active coenzyme forms methylcobalamin and adenosylcobalamin, their physicochemical and kinetic behaviors diverge substantially in ways that preclude simple substitution in research and clinical applications [1]. Cyanocobalamin's exceptionally strong Co–C≡N bond (bond dissociation energy ~37 kcal/mol) renders it kinetically inert toward ligand exchange and necessitates enzymatic decyanation prior to coenzyme synthesis, whereas aquocobalamin's labile aquo ligand enables immediate participation in ligand-binding reactions, redox processes, and direct cyanide scavenging without prior activation [2]. These intrinsic differences translate into quantifiable disparities in cellular uptake kinetics, protein-binding reactivity, photostability, synthetic utility as a precursor, and antidotal efficacy—each of which is documented below with direct comparator data [3].

Cyanocobalamin ligand inertness

The strong Co–CN bond prevents direct ligand displacement; enzymatic decyanation is required, altering intracellular processing kinetics and eliminating rapid NO scavenging or synthesis pathways.

Slower cellular accumulation and activation

Cyanocobalamin exhibits 2-fold slower overall cellular processing and 6-fold slower intracellular activation, making it inappropriate for time-resolved uptake or metabolic flux studies.

Photostability and formulation mismatch

Aquacobalamin is 30–80× more photoreactive with ascorbic acid; substituting cyanocobalamin in stability protocols will underestimate degradation rates and fail to stress-test light-protective packaging.

• [1] Fedosov, S. N.; Nexo, E.; Heegaard, C. W. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients 2024, 16(3), 378. View Source
• [2] Hannibal, L. Intracellular Processing of Cobalamins in Mammalian Cells. Ph.D. Dissertation, Kent State University, 2009. View Source
• [3] Zheng, D.; Yan, L.; Birke, R. L. Electrochemical and spectral studies of the reactions of aquocobalamin with nitric oxide and nitrite ion. Inorg. Chem. 2002, 41(9), 2548-2555. View Source

Aquacobalamin Comparative Evidence Guide: Head-to-Head Quantitative Differentiation Against Cyanocobalamin

Aquacobalamin (HOCbl) Exhibits 2-Fold Faster Cellular Accumulation and 6-Fold Faster Intracellular Activation than Cyanocobalamin

Aquacobalamin/hydroxocobalamin (HOCbl) demonstrates a two-fold faster rate of cellular accumulation and processing compared to cyanocobalamin (CNCbl) in HeLa cells, driven by a six-fold faster rate of intracellular activation and slower detachment from the cell surface [1]. Kinetic modeling of radiolabeled cobalamin uptake revealed that while both forms achieve >90% total accumulation over extended incubation, HOCbl accumulates more rapidly over the initial 4–48 hour window and undergoes intracellular processing at an accelerated rate, suggesting an earlier biochemical response in supplementation or deficiency-correction scenarios [2].

Cellular accumulation

Head-to-head

2× faster uptake, 6× faster intracellular activation vs. CNCbl

Supports time-sensitive cobalamin trafficking endpoint studies

HeLa cells, 48 h kinetic modeling; early intracellular processing advantage

Evidence Dimension	Rate of cellular accumulation and processing (fold-difference relative to CNCbl)
Target Compound Data	2-fold faster cellular accumulation and processing; 6-fold faster intracellular activation; detachment rate from cell surface (CNCbl:HOCbl = 4:1)
Comparator Or Baseline	Cyanocobalamin (CNCbl, vitamin B12) set as baseline (1×)
Quantified Difference	2× faster overall accumulation/processing; 6× faster intracellular activation step
Conditions	HeLa cells; radiolabeled CNCbl vs. HOCbl; incubation up to 48 h; kinetic modeling of uptake and intracellular transformations

Why This Matters

Procurement of aquacobalamin over cyanocobalamin is indicated for time-sensitive cellular assays or therapeutic formulations requiring faster intracellular cobalamin availability.

• [1] Fedosov, S. N.; Nexo, E.; Heegaard, C. W. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients 2024, 16(3), 378. View Source
• [2] Fedosov, S. N.; Nexo, E.; Heegaard, C. W. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients 2024, 16(3), 378 (Abstract). View Source

Aquacobalamin Reacts with Nitric Oxide Donors to Yield Nitrosylcobalamin at 85% Isolated Yield—Unattainable with Cyanocobalamin

Aquacobalamin serves as a direct synthetic precursor to nitrosylcobalamin (NOCbl) via reaction with the nitric oxide donor DEA-NONOate, achieving an 85% isolated yield and ≥95% purity as assessed by ¹H NMR spectroscopy under alkaline and strictly anaerobic conditions [1]. Cyanocobalamin cannot undergo this reaction under comparable conditions due to the strongly bound cyanide ligand, which resists displacement by NO or NO donors. Furthermore, aquacobalamin can be reduced by nitric oxide at an electrode surface to form Cbl(II), which subsequently binds NO to generate nitrosylcobalamin—a redox pathway not accessible to cyanocobalamin without prior decyanation [2].

NOCbl synthesis

Head-to-head

85% isolated yield, ≥95% purity (¹H NMR); CNCbl: no reaction

Essential precursor for nitrosylcobalamin research; cyanocobalamin cannot substitute

DEA-NONOate, alkaline pH, strictly anaerobic conditions

Evidence Dimension	Isolated yield of nitrosylcobalamin synthesis from cobalamin precursor
Target Compound Data	85% isolated yield; ≥95% purity (¹H NMR); reaction with DEA-NONOate under alkaline anaerobic conditions
Comparator Or Baseline	Cyanocobalamin (no reaction with NO donors under comparable conditions)
Quantified Difference	85% yield vs. 0% yield (no reaction)
Conditions	DEA-NONOate as NO donor; alkaline pH; strictly anaerobic conditions

Why This Matters

Researchers requiring nitrosylcobalamin for NO-related biochemical or pharmacological studies must procure aquacobalamin as the requisite precursor; cyanocobalamin is unsuitable for this synthetic route.

• [1] Hannibal, L. Intracellular Processing of Cobalamins in Mammalian Cells. Ph.D. Dissertation, Kent State University, 2009. View Source
• [2] Zheng, D.; Yan, L.; Birke, R. L. Electrochemical and spectral studies of the reactions of aquocobalamin with nitric oxide and nitrite ion. Inorg. Chem. 2002, 41(9), 2548-2555. View Source

Aquacobalamin Demonstrates Rapid Antidotal Action in Cyanide Poisoning: Comparative Efficacy Against Traditional Antidotes in Guinea Pig and Cat Models

Aquocobalamine (aquacobalamin) was characterized by a rapid rate of reaction as a cyanide antidote in both guinea pigs and cats, with the combination of aquocobalamine (100 mg/kg) and sodium thiosulfate (500 mg/kg) demonstrating a high rate of reaction and large detoxifying capacity in guinea pigs; similar results were obtained in cats with 200 mg/kg aquocobalamine combined with 500 mg/kg thiosulfate [1]. In isolated organ studies (rat atria) and anesthetized guinea pigs, aquocobalamin and cobalt desferrioxamine were considerably more effective than Co₂-EDTA and cobalt chloride, and all tested cobaltous compounds were by far superior to the traditional antidotes sodium nitrite and sodium thiosulfate [2]. Aquocobalamine was noted to be entirely non-toxic, a property that distinguishes it favorably from other cobalt-based antidotes [3].

Cyanide antidote response

Head-to-head

Rapid detoxification; combined with thiosulfate, large detoxifying capacity in guinea pig/cat models

Reported antidotal endpoint context; model-safety endpoint differs from Co₂-EDTA/cobalt chloride

Continuous NaCN infusion model; HCN exhalation monitored

Evidence Dimension	Rate of cyanide detoxification and antidotal efficacy in vivo
Target Compound Data	Aquocobalamine (100 mg/kg) + thiosulfate (500 mg/kg): high rate of reaction and large detoxifying capacity in guinea pigs; aquocobalamine (200 mg/kg) + thiosulfate (500 mg/kg) in cats; entirely non-toxic
Comparator Or Baseline	Sodium nitrite; sodium thiosulfate alone; Co₂-EDTA; cobalt chloride; cobalt desferrioxamine
Quantified Difference	Superior to traditional antidotes (nitrite/thiosulfate); comparable efficacy to cobalt desferrioxamine but with zero toxicity advantage
Conditions	Guinea pigs and cats; continuous NaCN infusion (4.1 µmol/kg/min); HCN exhalation monitored; isolated rat atria preparations

Why This Matters

For toxicology researchers and antidote formulation development, aquacobalamin offers a validated rapid-acting cyanide scavenger with a favorable non-toxic safety profile compared to alternative cobalt compounds.

• [1] Friedberg, K. D.; Shukla, U. R. The efficiency of aquocobalamine as an antidote in cyanide poisoning when given alone or combined with sodium thiosulfate. Arch. Toxicol. 1975, 33(2), 103-113. View Source
• [2] Friedberg, K. D. Die Bedeutung der Wirkungsgeschwindigkeit von Antidoten bei der Behandlung der Blausäurevergiftung. Arch. Toxikol. 1966, 22, 176-191. View Source
• [3] Friedberg, K. D. Die Bedeutung der Wirkungsgeschwindigkeit von Antidoten bei der Behandlung der Blausäurevergiftung. Arch. Toxikol. 1966, 22, 176-191 (Summary, lines 27-29). View Source

Aquacobalamin Second-Order Photodegradation Rate Constants with Ascorbic Acid Are 30- to 80-Fold Higher than Cyanocobalamin, Defining Differential Formulation Stability Requirements

The photochemical interaction of ascorbic acid (AH₂) with aquacobalamin/hydroxocobalamin (B12a/B12b) proceeds with second-order rate constants (k₂) that are 30- to 80-fold greater than those for cyanocobalamin (B12) across pH 2.0–12.0 [1]. Specifically, k₂ values for AH₂–B12a/B12b interaction range from 5.88 × 10⁻² M⁻¹ s⁻¹ at pH 2.0 to 91.08 × 10⁻² M⁻¹ s⁻¹ at pH 5.0, compared to 0.20 × 10⁻² M⁻¹ s⁻¹ to 1.09 × 10⁻² M⁻¹ s⁻¹ for AH₂–B12 over the same pH range [2]. Apparent first-order photolysis rate constants (k_obs) under the same conditions range from 0.21–6.35 × 10⁻⁴ s⁻¹ for B12a/B12b vs. 0.37–2.63 × 10⁻⁴ s⁻¹ for B12, confirming consistently higher photodegradation susceptibility across the tested pH spectrum [3].

Photodegradation with ascorbic acid

Head-to-head

k₂ 30–80× higher than CNCbl (pH 2.0–5.0)

Formulation-stability context; demands enhanced light-protective packaging

Aqueous aerobic photolysis; k₂ range 5.88–91.08 ×10⁻² M⁻¹s⁻¹

Evidence Dimension	Second-order rate constant (k₂) for photochemical interaction with ascorbic acid
Target Compound Data	k₂ = 5.88 to 91.08 × 10⁻² M⁻¹ s⁻¹ (pH 2.0–5.0); k_obs = 0.21–6.35 × 10⁻⁴ s⁻¹ (pH 2.0–12.0)
Comparator Or Baseline	Cyanocobalamin: k₂ = 0.20 to 1.09 × 10⁻² M⁻¹ s⁻¹; k_obs = 0.37–2.63 × 10⁻⁴ s⁻¹
Quantified Difference	30× to 80× higher k₂ for aquacobalamin vs. cyanocobalamin at pH 2.0–5.0
Conditions	Aqueous solution, pH 2.0–12.0, aerobic conditions, presence of ascorbic acid, photolysis under visible irradiation

Why This Matters

Formulation scientists must implement enhanced light-protective packaging and antioxidant-exclusion protocols when working with aquacobalamin; its 30- to 80-fold higher photosensitivity with ascorbic acid dictates distinct handling and storage requirements compared to cyanocobalamin formulations.

• [1] Ahmad, I.; Qadeer, K.; Hafeez, A.; Zahid, S.; Sheraz, M. A.; Khattak, S. R. Effect of ascorbic acid on the photolysis of cyanocobalamin and aquocobalamin/hydroxocobalamin in aqueous solution: A kinetic study. J. Photochem. Photobiol. A 2017, 332, 92-100. View Source
• [2] Ahmad, I.; Qadeer, K.; Hafeez, A.; Zahid, S.; Sheraz, M. A.; Khattak, S. R. J. Photochem. Photobiol. A 2017, 332, 92-100 (Abstract, second-order rate constant data). View Source
• [3] Ahmad, I.; Qadeer, K.; Hafeez, A.; Zahid, S.; Sheraz, M. A.; Khattak, S. R. J. Photochem. Photobiol. A 2017, 332, 92-100 (first-order rate constant data). View Source

Aquacobalamin Exhibits Significantly Greater Protein-Binding Reactivity than Cyanocobalamin Across Diverse Protein Preparations

In short-term dialysis studies assessing cobalamin-protein interactions, aquocobalamin (vitamin B12b) was characterized as much more reactive than cyanocobalamin, being bound in rather large amounts by several protein preparations of diverse origin [1]. Binding was observed to increase upon protein denaturation and decrease in acidic media, suggesting that the labile aquo ligand facilitates cobalt coordination with protein nucleophiles in a manner not available to cyanocobalamin with its tightly bound cyano group [2]. Notably, a gastric mucosal extract bound large and equal amounts of both forms, indicating that tissue-specific binding sites may exhibit differential selectivity [3].

Protein-binding reactivity

Data to verify

Much more reactive than CNCbl across diverse protein preparations

Qualitative binding context; quantitative data not reported; tissue-specific variability observed

Short-term dialysis, native and denatured proteins

Evidence Dimension	Relative protein-binding reactivity (qualitative comparison)
Target Compound Data	Much more reactive; bound in large amounts by several diverse protein preparations
Comparator Or Baseline	Cyanocobalamin (vitamin B12): substantially lower binding across same protein preparations
Quantified Difference	Qualitative observation: 'much more reactive' across multiple protein preparations of diverse origin; quantitative binding data not reported in primary source
Conditions	Short-term dialysis procedure; protein preparations of diverse origin; neutral and acidic media; native and denatured protein states

Why This Matters

For protein-binding studies, transport-protein interaction assays, or biosensor development, aquacobalamin provides detectable ligand-binding signals that cyanocobalamin may fail to generate under identical assay conditions.

• [1] Bauriedel, W. R.; Picken, J. C.; Underkofler, L. A. Reactions of Cyanocobalamin and Aquocobalamin with Proteins. Exp. Biol. Med. 1956, 91(3), 377-381. View Source
• [2] Bauriedel, W. R.; Picken, J. C.; Underkofler, L. A. Exp. Biol. Med. 1956, 91(3), 377-381 (Socolar abstract). View Source
• [3] Bauriedel, W. R.; Picken, J. C.; Underkofler, L. A. Exp. Biol. Med. 1956, 91(3), 377-381 (Scilit abstract). View Source

Aquacobalamin Best-Fit Application Scenarios: Evidence-Based Procurement Decision Guide

Cellular Uptake Kinetics Studies Requiring Rapid Intracellular Cobalamin Availability

Aquacobalamin is the cobalamin form of choice for in vitro studies where time-dependent intracellular cobalamin accumulation or rapid coenzyme biosynthesis is the primary experimental endpoint. The two-fold faster cellular accumulation and six-fold faster intracellular activation kinetics of HOCbl vs. CNCbl [1] enable earlier detection of downstream metabolic effects, making aquacobalamin particularly suitable for HeLa cell-based assays, kinetic modeling of cobalamin trafficking, and studies investigating the temporal relationship between cobalamin uptake and homocysteine/methylmalonic acid metabolism [2].

Synthesis of Nitrosylcobalamin (NOCbl) for Nitric Oxide Biochemistry Research

Aquacobalamin is the essential starting material for the laboratory synthesis of nitrosylcobalamin via reaction with NO donors such as DEA-NONOate, yielding 85% isolated product at ≥95% purity [3]. Cyanocobalamin cannot serve as a substitute in this synthetic route due to the inertness of its Co–CN bond toward NO displacement. Researchers investigating NO-mediated signaling pathways, cobalamin-dependent NO scavenging, or the biochemical properties of NOCbl must procure aquacobalamin specifically [4].

Cyanide Antidote Development and Comparative Toxicology Studies

Aquacobalamin is validated as a rapid-acting cyanide antidote with demonstrated in vivo efficacy in guinea pig and cat models, particularly when administered at 100–200 mg/kg in combination with sodium thiosulfate (500 mg/kg) [5]. Its entirely non-toxic profile distinguishes it from other cobalt-based cyanide scavengers such as Co₂-EDTA and cobalt chloride, which exhibit measurable toxicity [6]. Toxicology research programs evaluating novel cyanide countermeasures or comparing antidotal mechanisms should select aquacobalamin as the benchmark cobalamin-based comparator.

Photostability and Formulation Stability Studies Under Oxidative Stress Conditions

Aquacobalamin serves as a sensitive probe compound for photostability studies where accelerated degradation kinetics are desirable for method validation or forced-degradation protocols. Its 30- to 80-fold higher second-order photodegradation rate constants with ascorbic acid compared to cyanocobalamin [7] provide an amplified signal for detecting light-exposure effects, antioxidant incompatibilities, and formulation protective strategies. This property also makes aquacobalamin the more demanding test case for validating light-protective packaging and storage conditions in pharmaceutical development [8].

Application

Selection Property

Validation Focus

Cellular uptake kinetics research

Time-sensitive intracellular accumulation context

Cobalamin trafficking endpoint review

Nitrosylcobalamin synthesis studies

Direct NO donor reactivity

Synthetic yield and purity assessment

Cyanide-antidote model research

Rapid cyanide scavenger response

In vivo detoxification endpoint monitoring

Formulation photostability testing

High intrinsic photoreactivity with antioxidants

Light-protective packaging validation

• [1] Fedosov, S. N.; Nexo, E.; Heegaard, C. W. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients 2024, 16(3), 378. View Source
• [2] Fedosov, S. N.; Nexo, E.; Heegaard, C. W. Nutrients 2024, 16(3), 378 (uptake kinetics and homocysteine implications). View Source
• [3] Hannibal, L. Intracellular Processing of Cobalamins in Mammalian Cells. Ph.D. Dissertation, Kent State University, 2009. View Source
• [4] Zheng, D.; Yan, L.; Birke, R. L. Electrochemical and spectral studies of the reactions of aquocobalamin with nitric oxide and nitrite ion. Inorg. Chem. 2002, 41(9), 2548-2555. View Source
• [5] Friedberg, K. D.; Shukla, U. R. The efficiency of aquocobalamine as an antidote in cyanide poisoning when given alone or combined with sodium thiosulfate. Arch. Toxicol. 1975, 33(2), 103-113. View Source
• [6] Friedberg, K. D. Die Bedeutung der Wirkungsgeschwindigkeit von Antidoten bei der Behandlung der Blausäurevergiftung. Arch. Toxikol. 1966, 22, 176-191. View Source
• [7] Ahmad, I.; Qadeer, K.; Hafeez, A.; Zahid, S.; Sheraz, M. A.; Khattak, S. R. Effect of ascorbic acid on the photolysis of cyanocobalamin and aquocobalamin/hydroxocobalamin in aqueous solution: A kinetic study. J. Photochem. Photobiol. A 2017, 332, 92-100. View Source
• [8] Ahmad, I.; Qadeer, K.; Hafeez, A.; Zahid, S.; Sheraz, M. A.; Khattak, S. R. J. Photochem. Photobiol. A 2017, 332, 92-100 (photodegradation kinetics data). View Source